Cas no 62100-49-6 (Propanamide, 2-methyl-2-(4-nitrophenoxy)-)

Propanamide, 2-methyl-2-(4-nitrophenoxy)- structure
62100-49-6 structure
Product Name:Propanamide, 2-methyl-2-(4-nitrophenoxy)-
CAS No:62100-49-6
MF:C10H12N2O4
MW:224.213282585144
CID:458104
PubChem ID:12321522
Update Time:2025-04-19

Propanamide, 2-methyl-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-methyl-2-(4-nitrophenoxy)-
    • 2-methyl-2-(4-nitrophenoxy)propanamide
    • XZFLYVLUMJQIHT-UHFFFAOYSA-N
    • 62100-49-6
    • SCHEMBL3996186
    • 2-(4-nitrophenoxy)-2-methylpropanamide
    • DTXSID90488651
    • Inchi: 1S/C10H12N2O4/c1-10(2,9(11)13)16-8-5-3-7(4-6-8)12(14)15/h3-6H,1-2H3,(H2,11,13)
    • InChI Key: XZFLYVLUMJQIHT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C(C(N)=O)(C)C

Computed Properties

  • Exact Mass: 224.07976
  • Monoisotopic Mass: 224.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 98.1Ų

Experimental Properties

  • PSA: 95.46
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